Cas no 2229680-96-8 (3-(6-Methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine)

• Product Name: 3-(6-Methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine
• CAS No: 2229680-96-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5771100
• PubChem ID: 165785535
• Update Time: 2025-06-08

3-(6-Methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine
• EN300-1742269
• 2229680-96-8
• 3-(6-Methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine

• Inchi： 1S/C10H14N2O/c1-8-6-9(4-3-5-11)7-12-10(8)13-2/h3-4,6-7H,5,11H2,1-2H3/b4-3+
• InChI Key： MCSLZRZDCQORBD-ONEGZZNKSA-N
• SMILES： O(C)C1C(C)=CC(=CN=1)/C=C/CN

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(6-Methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine

Comprehensive Overview of 3-(6-Methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine (CAS No. 2229680-96-8)

3-(6-Methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine (CAS No. 2229680-96-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a methoxy-methylpyridine core linked to a propenylamine moiety, exhibits potential applications in drug discovery and material science. Its molecular formula, C₁₀H₁₄N₂O, and precise structure make it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in pyridine derivatives like 3-(6-Methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine stems from their versatility in medicinal chemistry. Researchers are exploring its role in developing kinase inhibitors and neuroprotective agents, aligning with current trends in targeting age-related diseases and metabolic disorders. The compound’s conjugated double bond and amine functionality also make it a candidate for covalent drug design, a hot topic in precision medicine.

From a synthetic perspective, CAS No. 2229680-96-8 is often utilized in cross-coupling reactions and Michael additions, reflecting the broader demand for efficient synthetic methodologies in organic chemistry. Its stability under mild conditions and compatibility with green chemistry principles further enhance its appeal. Recent publications highlight its use in constructing heterocyclic scaffolds, which are pivotal in fragment-based drug discovery.

In agrochemical applications, 3-(6-Methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine has been investigated as a precursor for crop protection agents. Its structural motifs align with the industry’s shift toward sustainable pest control solutions, addressing global concerns about food security and environmental impact. The compound’s potential to modulate plant hormone pathways is another area of active research.

Analytical characterization of CAS No. 2229680-96-8 typically involves HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. Quality control protocols emphasize batch-to-batch consistency, a critical factor for reproducibility in preclinical studies. Suppliers often provide technical data sheets detailing its physicochemical properties, such as solubility (e.g., in DMSO or ethanol) and storage recommendations.

The commercial availability of 3-(6-Methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine through specialty chemical vendors caters to the needs of high-throughput screening platforms. Its inclusion in diversity-oriented libraries underscores its relevance in hit-to-lead optimization. Pricing and scalability remain key considerations for industrial adopters, with custom synthesis options gaining traction.

Future directions for this compound may involve structure-activity relationship (SAR) studies to refine its biological profile. Collaborative efforts between academia and industry could unlock its potential in neglected tropical diseases or antiviral therapeutics, areas with unmet medical needs. As computational chemistry tools advance, in silico modeling of 2229680-96-8 derivatives may accelerate discovery pipelines.

In summary, 3-(6-Methoxy-5-methylpyridin-3-yl)prop-2-en-1-amine represents a multifaceted tool for modern chemistry. Its intersection with drug development, sustainable agriculture, and material innovation positions it as a compound of enduring scientific and commercial interest. Ongoing research will likely reveal new dimensions of its utility, reinforcing its status as a high-value chemical entity.